Cas no 1021249-09-1 (5-(benzyloxy)-1-methyl-N-[(4-methylphenyl)methyl]-4-oxo-1,4-dihydropyridine-2-carboxamide)

• Product Name: 5-(benzyloxy)-1-methyl-N-[(4-methylphenyl)methyl]-4-oxo-1,4-dihydropyridine-2-carboxamide
• CAS No: 1021249-09-1
• MF: C₂₂H₂₂N₂O₃
• MW: 362.421685695648
• CID: 6203218
• PubChem ID: 42440815
• Update Time: 2025-06-09

5-(benzyloxy)-1-methyl-N-[(4-methylphenyl)methyl]-4-oxo-1,4-dihydropyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(benzyloxy)-1-methyl-N-[(4-methylphenyl)methyl]-4-oxo-1,4-dihydropyridine-2-carboxamide
• 1-methyl-N-[(4-methylphenyl)methyl]-4-oxo-5-phenylmethoxypyridine-2-carboxamide
• F5317-0085
• AKOS024506355
• 5-(benzyloxy)-1-methyl-N-(4-methylbenzyl)-4-oxo-1,4-dihydropyridine-2-carboxamide
• 1021249-09-1

• Inchi： 1S/C22H22N2O3/c1-16-8-10-17(11-9-16)13-23-22(26)19-12-20(25)21(14-24(19)2)27-15-18-6-4-3-5-7-18/h3-12,14H,13,15H2,1-2H3,(H,23,26)
• InChI Key： DNGJZXGNEGCVOG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(C=C(C(NCC2C=CC(C)=CC=2)=O)N(C)C=1)=O

Computed Properties

• Exact Mass: 362.16304257g/mol
• Monoisotopic Mass: 362.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.6Ų

Additional information on 5-(benzyloxy)-1-methyl-N-[(4-methylphenyl)methyl]-4-oxo-1,4-dihydropyridine-2-carboxamide

Comprehensive Overview of 5-(benzyloxy)-1-methyl-N-[(4-methylphenyl)methyl]-4-oxo-1,4-dihydropyridine-2-carboxamide (CAS No. 1021249-09-1)

5-(benzyloxy)-1-methyl-N-[(4-methylphenyl)methyl]-4-oxo-1,4-dihydropyridine-2-carboxamide, with the CAS number 1021249-09-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of dihydropyridine derivatives, which are known for their diverse biological activities and applications in drug development. The unique structural features of this molecule, including the benzyloxy and methylphenyl groups, contribute to its potential as a key intermediate in the synthesis of novel therapeutic agents.

In recent years, the demand for highly functionalized pyridine derivatives like 5-(benzyloxy)-1-methyl-N-[(4-methylphenyl)methyl]-4-oxo-1,4-dihydropyridine-2-carboxamide has surged due to their relevance in targeting enzyme inhibition and receptor modulation. Researchers are particularly interested in its role as a scaffold for drug discovery, especially in areas such as anti-inflammatory and anticancer therapies. The compound's CAS No. 1021249-09-1 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

The synthesis of 5-(benzyloxy)-1-methyl-N-[(4-methylphenyl)methyl]-4-oxo-1,4-dihydropyridine-2-carboxamide involves multi-step organic reactions, including condensation, oxidation, and functional group protection. Its carboxamide moiety enhances its stability and bioavailability, making it a promising candidate for further pharmacological studies. The compound's molecular weight and solubility profile are also critical factors for researchers optimizing its formulation for in vitro and in vivo testing.

One of the most searched questions related to this compound is: "What are the potential applications of 5-(benzyloxy)-1-methyl-N-[(4-methylphenyl)methyl]-4-oxo-1,4-dihydropyridine-2-carboxamide in drug development?" Current studies suggest its utility in designing small-molecule inhibitors for specific kinase targets, which are pivotal in cell signaling pathways. Additionally, its structural analogs are being explored for their neuroprotective and metabolic regulation properties, aligning with trends in precision medicine.

From a commercial perspective, CAS No. 1021249-09-1 is often listed by chemical suppliers as a research-grade material, emphasizing its niche yet expanding market. The compound's patent status and regulatory compliance are also frequently queried, highlighting the need for transparent sourcing and documentation in scientific procurement. As the pharmaceutical industry shifts toward targeted therapies, derivatives of 5-(benzyloxy)-1-methyl-N-[(4-methylphenyl)methyl]-4-oxo-1,4-dihydropyridine-2-carboxamide may play a pivotal role in next-generation drug candidates.

In summary, 5-(benzyloxy)-1-methyl-N-[(4-methylphenyl)methyl]-4-oxo-1,4-dihydropyridine-2-carboxamide (1021249-09-1) represents a versatile and scientifically valuable compound with broad implications in medicinal chemistry and biopharmaceutical research. Its mechanistic versatility and structural adaptability make it a subject of ongoing investigation, particularly in the context of personalized healthcare and innovative therapeutics.